Cas no 1110762-10-1 (2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide)
2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide
- AKOS017001820
- 1110762-10-1
- EN300-26684316
- Z18391308
-
- Inchi: 1S/C14H14ClFN2O2/c1-14(8-17,9-2-3-9)18-13(19)7-20-12-5-4-10(16)6-11(12)15/h4-6,9H,2-3,7H2,1H3,(H,18,19)
- InChI Key: QCVWWIBAWMSZMI-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1OCC(NC(C#N)(C)C1CC1)=O)F
Computed Properties
- Exact Mass: 296.0727835g/mol
- Monoisotopic Mass: 296.0727835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.1Ų
2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684316-0.05g |
2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide |
1110762-10-1 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide
Introduction to 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 1110762-10-1)
2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1110762-10-1, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound incorporates both chloro and fluorophenoxy substituents, which are known for their ability to enhance binding affinity and metabolic stability in drug molecules.
The presence of the cyanocyclopropylethyl moiety in the compound's name suggests a complex and intricate chemical framework. This particular group has been studied for its potential role in modulating biological pathways, making it a valuable component in the design of novel therapeutic agents. The combination of these structural elements not only contributes to the compound's chemical diversity but also opens up possibilities for diverse pharmacological applications.
In recent years, there has been a growing interest in developing new compounds that can target specific biological pathways with high precision. The fluorine atom in the fluorophenoxy group is particularly noteworthy, as it can significantly influence the pharmacokinetic properties of a drug molecule. Fluorinated compounds are often favored in pharmaceutical development due to their improved bioavailability and resistance to metabolic degradation. The incorporation of such elements into 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide underscores its potential as a lead compound for further medicinal chemistry investigations.
The cyanocyclopropylethyl group adds another layer of complexity to the compound's structure, offering a unique scaffold for drug design. This moiety has been explored in various research studies for its ability to interact with biological targets in novel ways. The cyano group, in particular, is known for its ability to enhance binding interactions through hydrogen bonding and dipole-dipole interactions, while the cyclopropyl ring can provide steric hindrance that optimizes receptor binding.
The synthesis of 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chloro and fluoro substituents necessitate careful handling due to their reactivity and sensitivity to environmental factors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.
In the realm of drug discovery, 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide holds promise as a versatile intermediate for the development of new therapeutic agents. Its unique structural features make it a valuable candidate for further exploration in areas such as oncology, immunology, and neurology. Researchers are particularly interested in its potential as a kinase inhibitor, given the presence of both chloro and fluoro groups that can modulate enzyme activity.
The latest advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide can interact with various protein targets, suggesting multiple potential therapeutic applications. These studies have laid the groundwork for further experimental validation and optimization.
The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit enhanced pharmacological properties compared to their non-fluorinated counterparts. The introduction of fluorine into aromatic rings can alter electronic distribution, leading to improved binding affinity and selectivity. In 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide, the fluorine atom is strategically positioned to maximize these effects.
The cyano group also contributes significantly to the compound's pharmacological profile. Cyano-substituted compounds have been shown to exhibit potent biological activity due to their ability to form strong hydrogen bonds with biological targets. This property makes 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide a promising candidate for further development as a therapeutic agent.
Ongoing research efforts are focused on optimizing the synthesis and exploring new derivatives of 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide. By modifying specific structural elements, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. These efforts are supported by advancements in synthetic methodologies and computational tools that facilitate rapid screening and optimization.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, materials science, and other industrial applications. The versatility of 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide underscores its importance as a building block for innovative chemical synthesis.
In conclusion, 2-(2-chloro-4-fluorophenoxy)-N(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 1110762-10-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features, including the presence of chloro, fluoro, cyano, and cyclopropyl groups, make it a valuable candidate for further exploration. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play a crucial role in advancing chemical science and drug development.
1110762-10-1 (2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)